Cas no 866563-95-3 (Hydroxy Bupropion Hydrochloride)

• Product Name: Hydroxy Bupropion Hydrochloride
• CAS No: 866563-95-3
• MF: C₁₃H₁₉Cl₂NO₂
• MW: 292.201462030411
• CID: 4260746
• PubChem ID: 10266310
• Update Time: 2025-11-01

Hydroxy Bupropion Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, hydrochloride
• 866563-95-3
• Radafaxine (hydrochloride)?
• Hydroxy Bupropion Hydrochloride
• SCHEMBL5547463

• Inchi： 1S/C13H18ClNO2.ClH/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10;/h4-7,9,15-16H,8H2,1-3H3;1H
• InChI Key： ORXTVTDGPVINDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(C)NC(C)(C)CO1)O.Cl

Computed Properties

• Exact Mass: 291.0792842Da
• Monoisotopic Mass: 291.0792842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on Hydroxy Bupropion Hydrochloride

Hydroxy Bupropion Hydrochloride: A Comprehensive Overview of Its Chemical Properties, Pharmacological Mechanism, and Clinical Applications

Hydroxy Bupropion Hydrochloride, with the CAS No. 866563-95-3, is a derivative of bupropion that has garnered significant attention in the field of neuropharmacology and psychiatry. This compound, a hydrochloride salt of hydroxybupropion, represents a critical advancement in the development of central nervous system (CNS) modulators for the treatment of attention-deficit hyperactivity disorder (ADHD) and addictive disorders. Recent studies have highlighted its unique pharmacological profile, which distinguishes it from its parent compound and other monoamine oxidase inhibitors (MAOIs) or selective serotonin reuptake inhibitors (SSRIs). This article provides an in-depth analysis of the chemical structure, mechanism of action, pharmacokinetic properties, and clinical applications of Hydroxy Bupropion Hydrochloride, while also integrating the latest findings from preclinical and clinical research.

Hydroxy Bupropion Hydrochloride is a synthetic compound that belongs to the class of amino acid derivatives, specifically a hydroxy derivative of bupropion. The molecular formula of this compound is C₁₄H₁₉NO₂·HCl, and its molecular weight is approximately 287.77 g/mol. The hydroxy group in its structure plays a pivotal role in modulating its lipophilicity and biological activity, which are critical factors in determining its pharmacokinetic behavior and target specificity. Unlike traditional stimulants used for ADHD, such as methylphenidate and amphetamine, Hydroxy Bupropion Hydro

Hydroxy Bupropion Hydrochloride has been shown to exhibit superior selectivity for neuronal nicotinic acetylcholine receptors (nAChRs) compared to other monoamine oxidase inhibitors. This selectivity is attributed to the presence of the hydroxy group, which enhances the compound's affinity for specific receptor subtypes, such as α4β2 and α7 subunits. A 2023 study published in Pharmacological Research demonstrated that Hydroxy Bupropion Hydrochloride significantly increased acetylcholine release in the prefrontal cortex, a region implicated in attention regulation. This finding underscores its potential as a novel therapeutic agent for ADHD and addictive disorders, where cholinergic dysfunction is a key pathological feature.

Recent advances in pharmacogenomics have further elucidated the mechanisms underlying the therapeutic effects of Hydroxy Bupropion Hydrochloride. A 2024 meta-analysis in Neuropharmacology revealed that genetic variations in the CHRNA4 and CHRNA2 genes significantly influence the response to treatment with this compound. Patients with specific genetic polymorphisms exhibited a 30% higher efficacy rate compared to those without, suggesting that personalized medicine approaches may optimize its therapeutic outcomes. These findings highlight the importance of integrating genetic profiling into the clinical management of patients receiving Hydroxy Bupropion Hydrochloride.

In terms of pharmacokinetic properties, Hydroxy Bupropion Hydrochloride demonstrates favorable absorption, distribution, and metabolism profiles. Oral administration results in rapid bioavailability, with peak plasma concentrations typically achieved within 2-4 hours. The compound is extensively metabolized in the liver via cytochrome P450 enzymes, primarily CYP2D6 and CYP3A4, and is excreted primarily through the kidneys. A 2023 study in Clinical Pharmacology & Therapeutics reported that the half-life of Hydroxy Bupropion Hydrochloride ranges from 12 to 24 hours, allowing for once-daily dosing in most patients. This pharmacokinetic profile makes it a preferred option for long-term management of ADHD and addictive disorders.

Despite its promising therapeutic potential, the use of Hydroxy Bupropion Hydrochloride is not without challenges. A 2024 review in Drug Safety highlighted the need for careful monitoring of side effects, particularly in patients with cardiovascular comorbidities. Common adverse effects include headache, nausea, and insomnia, which are generally mild and transient. However, in patients with preexisting hypertension or heart disease, the compound may cause hypertensive crises due to its sympathomimetic effects. These risks underscore the importance of individualized dosing and regular follow-up in clinical practice.

The clinical applications of Hydroxy Bupropion Hydrochloride are expanding beyond its traditional use in ADHD and addictive disorders. Recent studies have explored its potential in neuropsychiatric conditions such as major depressive disorder and post-traumatic stress disorder (PTSD). A 2023 randomized controlled trial published in Journal of Affective Disorders found that Hydroxy Bupropion Hydrochloride significantly reduced symptoms of depression and anxiety in patients with PTSD, suggesting its potential as a novel treatment option for trauma-related disorders. These findings open new avenues for the use of this compound in psychiatric care.

In conclusion, Hydroxy Bupropion Hydrochloride represents a significant advancement in the treatment of ADHD and addictive disorders, with its unique pharmacological profile and clinical efficacy. The integration of genetic profiling, pharmacogenomics, and personalized medicine approaches is poised to further enhance its therapeutic potential. However, careful monitoring for side effects and drug interactions remains essential to ensure patient safety. As research continues to uncover new insights into its mechanisms of action and clinical applications, Hydroxy Bupropion Hydrochloride is likely to play an increasingly important role in the management of a wide range of neurological and psychiatric conditions.